Cas no 1521647-08-4 (2-Furanmethanol, α-(2-amino-1-methylethyl)-5-bromo-)

• Product Name: 2-Furanmethanol, α-(2-amino-1-methylethyl)-5-bromo-
• CAS No: 1521647-08-4
• MF: C₈H₁₂BrNO₂
• MW: 234.090381622314
• CID: 5283933
• Update Time: 2025-06-14

2-Furanmethanol, α-(2-amino-1-methylethyl)-5-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, α-(2-amino-1-methylethyl)-5-bromo-

• Inchi： 1S/C8H12BrNO2/c1-5(4-10)8(11)6-2-3-7(9)12-6/h2-3,5,8,11H,4,10H2,1H3
• InChI Key： QACYVRXAKCEQRM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(O)C(C)CN

Additional information on 2-Furanmethanol, α-(2-amino-1-methylethyl)-5-bromo-

Comprehensive Overview of 2-Furanmethanol, α-(2-amino-1-methylethyl)-5-bromo- (CAS No. 1521647-08-4)

2-Furanmethanol, α-(2-amino-1-methylethyl)-5-bromo- (CAS No. 1521647-08-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated furan derivative is characterized by its unique molecular structure, which combines a furan ring with an aminoalkyl side chain. The presence of the 5-bromo substituent enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it may serve as a building block for novel therapeutics targeting neurological and metabolic disorders.

The compound's α-(2-amino-1-methylethyl) moiety is a key feature that contributes to its biological activity. This structural element is often found in bioactive molecules, enabling interactions with various enzymes and receptors. Recent studies have explored its role in modulating neurotransmitter systems, which aligns with the growing interest in neuroprotective agents and cognitive enhancers. As the demand for innovative treatments for neurodegenerative diseases like Alzheimer's and Parkinson's rises, compounds such as 2-Furanmethanol, α-(2-amino-1-methylethyl)-5-bromo- are becoming increasingly relevant.

In addition to its pharmaceutical potential, this compound has applications in agrochemical research. The furan ring system is known for its pesticidal and herbicidal properties, and the introduction of a bromine atom can further enhance these effects. With the global push toward sustainable agriculture and reduced environmental impact, researchers are investigating brominated furan derivatives as potential eco-friendly pesticides. This aligns with the broader trend of developing green chemistry solutions to address food security challenges.

The synthesis of 2-Furanmethanol, α-(2-amino-1-methylethyl)-5-bromo- typically involves multi-step organic reactions, including bromination and amination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are part of the ongoing innovation in synthetic chemistry, which aims to reduce waste and energy consumption—a topic of great interest in both academic and industrial settings.

From a commercial perspective, the compound is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS No. 1521647-08-4 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the pharmaceutical and agrochemical industries continue to expand, the demand for high-purity intermediates like this is expected to grow. Companies are increasingly focusing on custom synthesis and contract manufacturing to meet the needs of researchers and developers.

In conclusion, 2-Furanmethanol, α-(2-amino-1-methylethyl)-5-bromo- represents a versatile and promising compound with broad applications in drug discovery and agrochemical development. Its unique structure and functional groups make it a valuable tool for scientists exploring new therapeutic and agricultural solutions. As research progresses, this compound may play a pivotal role in addressing some of the most pressing challenges in health and sustainability.